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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748 Get Quote

Technical Guide: cis-Aconitic Anhydride
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of cis-
aconitic anhydride, a key reagent in various chemical syntheses.

Core Molecular Data
cis-Aconitic anhydride, also known as cis-propene-1,2,3-tricarboxylic anhydride, is a

significant chemical intermediate.[1][2] Its fundamental molecular characteristics are

summarized below.

Property Value Reference

Molecular Formula C₆H₄O₅ [1][2][3][4][5]

Molecular Weight 156.09 g/mol [1][2][3][4]

CAS Number 6318-55-4 [1][2][4][5]

Chemical Structure and Properties
cis-Aconitic anhydride is a cyclic molecule derived from cis-aconitic acid. It is sensitive to

moisture and is utilized in the preparation of pH-sensitive polymers and nanoparticles for drug
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delivery applications.[3][6][7]

Logical Relationship Diagram
The following diagram illustrates the conceptual relationship between cis-aconitic acid, the

formation of cis-aconitic anhydride, and its primary molecular identifiers.
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Caption: Formation and properties of cis-aconitic anhydride.

Experimental Protocols
While this guide focuses on the molecular weight and formula, a common experimental

protocol for the synthesis of cis-aconitic anhydride involves the dehydration of cis-aconitic

acid. This can be achieved by refluxing in a solvent such as xylene or with acetic anhydride,

followed by evaporation and recrystallization from a suitable solvent like benzene.[3][6] It is

crucial to handle the compound in a moisture-sensitive environment.[3][6]
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Disclaimer: The experimental details provided are for informational purposes only and should

be supplemented with a comprehensive literature review and risk assessment before any

laboratory work is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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